Cas no 189037-78-3 (4-(Chloromethyl)benzoic anhydride)

• Product Name: 4-(Chloromethyl)benzoic anhydride
• CAS No: 189037-78-3
• MF: C₁₆H₁₂Cl₂O₃
• MW: 323.170682907104
• CID: 2786141
• PubChem ID: 15486053
• Update Time: 2025-04-21

4-(Chloromethyl)benzoic anhydride Chemical and Physical Properties

Names and Identifiers

• UYTHXLPLGPBBTQ-UHFFFAOYSA-N
• 4-Chloromethylbenzoic anhydride
• 189037-78-3
• 4-(Chloromethyl)benzoic anhydride
• DTXSID80573222
• SCHEMBL7135215

• Inchi： 1S/C16H12Cl2O3/c17-9-11-1-5-13(6-2-11)15(19)21-16(20)14-7-3-12(10-18)4-8-14/h1-8H,9-10H2
• InChI Key： UYTHXLPLGPBBTQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)OC(C2C=CC(CCl)=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 322.0163496Da
• Monoisotopic Mass: 322.0163496Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.4Ų